Cas no 36018-20-9 (3,4-dimethylphenyl chloroformate)

• Product Name: 3,4-dimethylphenyl chloroformate
• CAS No: 36018-20-9
• MF: C₉H₉ClO₂
• MW: 184.619561910629
• MDL: MFCD00128836
• CID: 322085
• PubChem ID: 22026200
• Update Time: 2025-07-18

3,4-dimethylphenyl chloroformate Chemical and Physical Properties

Names and Identifiers

• Carbonochloridic acid,3,4-dimethylphenyl ester
• (3,4-dimethylphenyl) carbonochloridate
• 3,4-dimethylphenyl carbonochloridate
• 3,4-Xylyl chloroformate
• 3,4-dimethylphenyl chloroformate
• SCHEMBL3833650
• MFCD00128836
• Carbonochloridic acid, 3,4-dimethylphenyl ester
• KSP52V93AP
• DTXSID80189589
• AKOS018924345
• EINECS 252-839-9
• Formic acid, chloro-, 3,4-xylyl ester
• WRQLVPIQNOJFQT-UHFFFAOYSA-N
• EN300-279469
• SY296956
• 36018-20-9
• NS00029968

• MDL： MFCD00128836
• Inchi： 1S/C9H9ClO2/c1-6-3-4-8(5-7(6)2)12-9(10)11/h3-5H,1-2H3
• InChI Key： WRQLVPIQNOJFQT-UHFFFAOYSA-N
• SMILES： ClC(=O)OC1C=CC(C)=C(C)C=1

Computed Properties

• Exact Mass: 184.02917
• Monoisotopic Mass: 184.0291072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds

Additional information on 3,4-dimethylphenyl chloroformate

Recent Advances in the Application of 3,4-Dimethylphenyl Chloroformate (CAS: 36018-20-9) in Chemical Biology and Pharmaceutical Research

3,4-Dimethylphenyl chloroformate (CAS: 36018-20-9) is a chemical compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This reagent is widely used as a derivatization agent, protecting group, and intermediate in the synthesis of complex molecules. Its unique chemical properties, including reactivity with amines and alcohols, make it a valuable tool in drug discovery and development. Recent studies have explored its potential in novel synthetic pathways, bioconjugation strategies, and as a key component in the production of active pharmaceutical ingredients (APIs).

One of the most notable advancements in the use of 3,4-dimethylphenyl chloroformate is its role in the synthesis of peptide-based therapeutics. Researchers have demonstrated its efficacy in facilitating the formation of stable carbamate linkages, which are critical for the structural integrity of peptide drugs. A 2023 study published in the Journal of Medicinal Chemistry highlighted its application in the synthesis of a novel class of antimicrobial peptides, showing enhanced stability and bioavailability compared to traditional methods. The study also emphasized the reagent's compatibility with solid-phase peptide synthesis (SPPS), a widely used technique in pharmaceutical manufacturing.

In addition to peptide synthesis, 3,4-dimethylphenyl chloroformate has been employed in the development of prodrugs. A recent investigation published in Bioorganic & Medicinal Chemistry Letters detailed its use in the design of prodrugs for targeted drug delivery. The study demonstrated that the chloroformate group could be selectively activated under physiological conditions, enabling controlled release of the active drug moiety. This approach has significant implications for improving the therapeutic index of drugs with narrow safety margins, such as chemotherapeutic agents.

Another emerging application of 3,4-dimethylphenyl chloroformate is in the field of bioconjugation. Researchers have utilized its reactivity to create stable linkages between small molecules and biomacromolecules, such as proteins and nucleic acids. A 2022 study in Chemical Communications reported the successful conjugation of a fluorescent probe to a monoclonal antibody using this reagent, enabling real-time tracking of antibody-drug conjugates (ADCs) in vivo. This technique holds promise for advancing the development of next-generation ADCs, which are a rapidly growing segment of the oncology market.

Despite its numerous advantages, the use of 3,4-dimethylphenyl chloroformate is not without challenges. Recent studies have highlighted issues related to its stability and storage conditions, which can impact its reactivity and yield. A 2023 review in Organic Process Research & Development discussed optimization strategies for handling this reagent, including the use of anhydrous solvents and controlled temperature environments. These findings are critical for ensuring reproducibility and scalability in industrial applications.

Looking ahead, the potential of 3,4-dimethylphenyl chloroformate in chemical biology and pharmaceutical research remains vast. Ongoing studies are exploring its utility in the synthesis of covalent inhibitors, which represent a promising class of therapeutics for challenging targets such as KRAS mutations. Furthermore, its role in the development of biodegradable polymers for drug delivery systems is an area of active investigation. As research continues to uncover new applications and refine existing methodologies, this reagent is poised to play an increasingly important role in advancing drug discovery and development.